Cas no 2090241-11-3 (Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)-)

• Product Name: Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)-
• CAS No: 2090241-11-3
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5266571
• Update Time: 2025-06-10

Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)-

• Inchi： 1S/C11H18N4/c1-8(2)15(3)11-6-9-7-12-5-4-10(9)13-14-11/h6,8,12H,4-5,7H2,1-3H3
• InChI Key： HESMBMICEFVPOC-UHFFFAOYSA-N
• SMILES： C12CCNCC1=CC(N(C)C(C)C)=NN=2

Additional information on Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)-

Comprehensive Overview of Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)- (CAS No. 2090241-11-3)

Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)- (CAS No. 2090241-11-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridopyridazine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or central nervous system (CNS) modulator, aligning with current trends in drug discovery targeting neurodegenerative diseases and cancer.

The molecular structure of Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)- features a fused bicyclic system with a tetrahydro modification, enhancing its stability and bioavailability. This characteristic makes it a promising candidate for oral drug formulations, a topic frequently searched by pharmaceutical professionals. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's disease and depression.

In the context of green chemistry, this compound has been evaluated for its synthetic efficiency and minimal environmental impact. Laboratories are optimizing its production using catalytic hydrogenation and microwave-assisted synthesis, addressing the growing demand for sustainable manufacturing processes. These methods reduce waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how Pyrido[4,3-c]pyridazin-3-amine derivatives can be tailored to individual genetic profiles. This aligns with frequent searches on AI-driven drug design and computational chemistry, where machine learning models predict compound efficacy.

From a commercial perspective, CAS No. 2090241-11-3 is gaining traction in patent filings, particularly in the biotech and pharma sectors. Companies are exploring its use in combination therapies, especially for multi-drug-resistant infections, a hot topic in post-antibiotic era discussions. Its lipophilicity and blood-brain barrier permeability further enhance its appeal for CNS-targeted applications.

Quality control protocols for this compound emphasize HPLC purity analysis and spectroscopic characterization (NMR, MS), ensuring compliance with ICH guidelines. These details are crucial for laboratories searching for reference standards or GMP-grade materials. Additionally, its storage conditions (typically -20°C under inert atmosphere) are frequently queried by supply chain managers.

In summary, Pyrido[4,3-c]pyridazin-3-amine, 5,6,7,8-tetrahydro-N-methyl-N-(1-methylethyl)- represents a versatile scaffold with broad implications across life sciences. Its intersection with trending topics like sustainability, personalized medicine, and advanced synthesis techniques positions it as a compound of enduring scientific and industrial relevance.